Cas no 23062-17-1 (2-Methyl-1,3-oxazole-4-carboxylic Acid)

• Product Name: 2-Methyl-1,3-oxazole-4-carboxylic Acid
• CAS No: 23062-17-1
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 52218
• Update Time: 2025-11-02

2-Methyl-1,3-oxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• N-((1R,2R,4R)-4-Hydroxy-2-methylcyclohexyl)benzamide
• 2-Methyl-1,3-oxazole-4-carboxylic acid
• 2-Methyl-oxazole-4-carboxylic acid
• 2-methyloxazole-4-carboxylic acid
• Benzamide, N-(4-hydroxy-2-methylcyclohexyl)-, trans-1,2,trans-1,4-
• N-Benzoyl-cis-2-Methyl-trans-4-hydroxycyclohexylaMin
• 2-methyl-4-oxazolecarboxylic acid
• Oxazole-4-carboxylic acid, 2-methyl-
• Benzamide, N-(4-hydroxy-2-methylcyclohexyl)-, trans-1,2,trans-1,4- (8CI)
• rel-N-((1R,2R,4R)-4-hydroxy-2-methylcyclohexyl)benzamide
• 2-Methyl-1,3-oxazole-4-carboxylic Acid

• MDL： M183014
• Inchi： 1S/C14H19NO2/c1-10-9-12(16)7-8-13(10)15-14(17)11-5-3-2-4-6-11/h2-6,10,12-13,16H,7-9H2,1H3,(H,15,17)/t10-,12-,13-/m1/s1
• InChI Key： TYFSOXNODYLMAL-RAIGVLPGSA-N
• SMILES： C(N[C@@H]1CC[C@@H](O)C[C@H]1C)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 127.02700

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 182-187 ºC
• Boiling Point: 269.9±13.0 °C at 760 mmHg
• Flash Point: 117.0±19.8 °C
• PSA: 63.33000
• LogP: 0.68120
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• pka: 14.35±0.60(Predicted)

2-Methyl-1,3-oxazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-1,3-oxazole-4-carboxylic Acid

Comprehensive Guide to 2-Methyl-1,3-oxazole-4-carboxylic Acid (CAS No. 23062-17-1): Properties, Applications, and Market Insights

2-Methyl-1,3-oxazole-4-carboxylic Acid (CAS No. 23062-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid, featuring a methyl-substituted oxazole ring, serves as a versatile building block in synthetic chemistry. With the growing demand for novel heterocyclic compounds in drug discovery, 2-Methyl-1,3-oxazole-4-carboxylic Acid derivatives are increasingly explored for their potential biological activities.

The compound's molecular structure combines the reactivity of a carboxylic acid group with the unique electronic properties of the oxazole ring system, making it particularly valuable in medicinal chemistry. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies. The methyl group at position 2 of the oxazole ring enhances the compound's stability while allowing for further functionalization, a feature highly sought after in modern drug design.

From a synthetic perspective, 2-Methyl-1,3-oxazole-4-carboxylic Acid synthesis typically involves cyclization reactions of appropriate precursors, with yields optimized through modern catalytic methods. Researchers are particularly interested in developing greener synthetic routes to this compound, aligning with the pharmaceutical industry's push toward sustainable chemistry practices. The compound's relatively high water solubility compared to other heterocyclic acids expands its potential applications in biological systems.

In material science applications, derivatives of CAS 23062-17-1 have shown promise as components in organic electronic materials. The conjugated system of the oxazole ring contributes to interesting photophysical properties, making these compounds candidates for organic light-emitting diodes (OLEDs) and other optoelectronic devices. This dual applicability in both life sciences and advanced materials underscores the compound's growing commercial importance.

The global market for 2-Methyl-1,3-oxazole-4-carboxylic Acid reflects increasing demand from contract research organizations and academic institutions. Current price trends indicate steady growth, particularly for high-purity grades suitable for pharmaceutical applications. Quality control standards have become more stringent, with HPLC purity requirements often exceeding 98% for research-grade material. Suppliers are responding to these demands by developing improved purification protocols and analytical methods.

Storage and handling of 2-Methyl-1,3-oxazole-4-carboxylic Acid powder require standard laboratory precautions for organic acids. The compound demonstrates good stability under recommended storage conditions (typically room temperature in sealed containers), though prolonged exposure to moisture should be avoided. These practical handling characteristics contribute to its popularity as a research chemical compared to more sensitive heterocyclic compounds.

Recent patent literature reveals growing intellectual property activity surrounding 23062-17-1 derivatives, particularly in the areas of anti-inflammatory and antiviral applications. This aligns with current pharmaceutical industry priorities, especially in light of recent global health challenges. The compound's scaffold appears in several investigational new drug applications, though specific therapeutic details often remain confidential during early development stages.

Analytical characterization of 2-Methyl-1,3-oxazole-4-carboxylic Acid typically employs techniques such as NMR spectroscopy (both 1H and 13C), mass spectrometry, and infrared spectroscopy. These methods confirm both the identity and purity of the material, with particular attention to potential byproducts from the synthesis process. Advanced users often supplement these with HPLC-MS for thorough impurity profiling, especially when the compound is intended for biological studies.

From a regulatory standpoint, CAS 23062-17-1 currently falls outside major chemical control lists, though this status should be verified for specific jurisdictions and applications. Researchers working with this compound should consult their institutional chemical safety guidelines, particularly regarding proper ventilation and personal protective equipment when handling the powder form. The compound's environmental fate and toxicity profile continue to be areas of active investigation.

The future outlook for 2-Methyl-1,3-oxazole-4-carboxylic Acid research appears promising, with several pharmaceutical companies including oxazole derivatives in their development pipelines. Academic interest remains strong, as evidenced by the steady publication rate in peer-reviewed journals. As synthetic methodologies improve and biological screening becomes more sophisticated, this compound class will likely yield additional valuable applications across multiple scientific disciplines.